Cas no 1187928-28-4 (3-Chloro-2-iodo-phenylamine hydrochloride)

• Product Name: 3-Chloro-2-iodo-phenylamine hydrochloride
• CAS No: 1187928-28-4
• MF: C₆H₆Cl₂IN
• MW: 289.929011821747
• MDL: MFCD11858338
• CID: 2604054
• PubChem ID: 53407773
• Update Time: 2025-06-29

3-Chloro-2-iodo-phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-iodo-phenylamine hydrochloride
• SCHEMBL18138883
• CS-0376276
• 3-Chloro-2-iodoaniline hydrochloride
• 3-Chloro-2-iodoanilinehydrochloride
• C6H6Cl2IN
• SB31196
• 1187928-28-4

• MDL： MFCD11858338
• Inchi： 1S/C6H5ClIN.ClH/c7-4-2-1-3-5(9)6(4)8;/h1-3H,9H2;1H
• InChI Key： CKSVDHOJDSPZCZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1N)Cl.Cl

Computed Properties

• Exact Mass: 288.89220Da
• Monoisotopic Mass: 288.89220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Chloro-2-iodo-phenylamine hydrochloride

3-Chloro-2-iodo-phenylamine hydrochloride: A Comprehensive Overview

3-Chloro-2-iodo-phenylamine hydrochloride, with the CAS number 1187928-28-4, is a significant compound in the field of organic chemistry, particularly within the realm of aromatic amines. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in its utilization across different sectors.

The molecular structure of 3-Chloro-2-iodo-phenylamine hydrochloride is defined by its benzene ring substituted with a chlorine atom at position 3 and an iodine atom at position 2, along with an amino group (-NH₂) attached to the benzene ring. The presence of both chlorine and iodine substituents imparts distinct electronic effects on the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery.

One of the most notable applications of this compound is in the pharmaceutical industry. Researchers have explored its potential as a precursor for developing novel anti-cancer agents. For instance, a study published in Nature Communications demonstrated that derivatives of 3-Chloro-2-iodo-phenylamine hydrochloride exhibit significant cytotoxic activity against various cancer cell lines. This finding underscores its importance in medicinal chemistry and highlights the need for further exploration into its therapeutic potentials.

In addition to pharmaceutical applications, 3-Chloro-2-iodo-phenylamine hydrochloride has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Recent advancements in this area have focused on incorporating this compound into organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies conducted at leading research institutions have shown that its inclusion enhances device performance by improving charge transport properties.

The synthesis of 3-Chloro-2-iodo-phenylamine hydrochloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves nucleophilic aromatic substitution reactions, where the amino group is introduced onto a pre-substituted benzene ring. Recent innovations in catalytic methods have streamlined this process, making it more efficient and scalable for industrial production.

Beyond its direct applications, this compound serves as a valuable tool for studying fundamental chemical principles. Its reactivity patterns provide insights into the influence of substituents on aromatic systems, contributing to our understanding of organic chemistry fundamentals. Educational institutions worldwide utilize it as a teaching aid to illustrate concepts such as regioselectivity and steric effects.

In conclusion, 3-Chloro-2-iodo-phenylamine hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its contributions are significant and continue to evolve with ongoing research. As technology advances and new methodologies emerge, the potential for this compound to impact various fields remains vast and promising.